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Compound of Interest

Compound Name: Z,Z-Dienestrol-d6

Cat. No.: B584716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical

properties of Z,Z-Dienestrol-d6, a deuterated form of the synthetic estrogen Z,Z-Dienestrol.

This document is intended to support research and development activities by consolidating key

data on the substance's appearance and physicochemical characteristics.

Physical State and Appearance
Z,Z-Dienestrol-d6 is typically supplied as a pure substance, described as "neat," indicating it is

provided without any solvents or diluents.[1] Based on information available for its non-

deuterated counterpart and its isomers, Z,Z-Dienestrol-d6 is a solid at room temperature. The

appearance is expected to be a crystalline solid, likely in the form of a powder or needles, with

a color ranging from white to off-white. This is consistent with the described appearance of

Dienestrol, which is reported as a white to off-white crystalline powder or as minute needles.

While one of its isomers, E,E-Dienestrol-d6, has been described as light beige to brown, the

common appearance for Dienestrol compounds is in the white to off-white range.

Physicochemical Data
The following table summarizes the key quantitative data for Z,Z-Dienestrol-d6.
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Property Value Source

Molecular Formula C₁₈H₁₂D₆O₂
MedChem Express,

CymitQuimica

Molecular Weight 272.37 g/mol
MedChem Express,

CymitQuimica

CAS Number 91297-99-3 MedChem Express

Physical State Solid Inferred from Dienestrol MSDS

Appearance
White to Off-White Crystalline

Solid
Inferred from Dienestrol data

Color/Form (Supplier) Neat CymitQuimica[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Z,Z-Dienestrol-d6 are

proprietary to the manufacturers. However, standard analytical techniques would be employed

to confirm its identity and purity.

3.1. Identity Confirmation

Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment. The

presence of the deuterated molecule would be confirmed by a molecular ion peak

corresponding to its calculated molecular weight of approximately 272.37.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the chemical structure. The deuterium substitution would be evident by the absence

of signals at the corresponding positions in the ¹H NMR spectrum compared to the non-

deuterated standard.

3.2. Purity Assessment

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound

by separating it from any impurities.
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Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used for purity assessment

and to confirm the identity of the compound.

Logical Relationship of Dienestrol Isomers
The following diagram illustrates the relationship between Dienestrol and its deuterated

isomers.
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Dienestrol and its deuterated isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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